3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one

• IUPAC Name: 3-[4-(2-chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one
• InChI: InChI=1S/C16H26ClN3O3/c17-12-15(21)19-8-6-18(7-9-19)14-2-1-5-20(16(14)22)13-3-10-23-11-4-13/h13-14H,1-12H2
• InChI Key: VSOHVVFLTFQUBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)C2CCOCC2)N3CCN(CC3)C(=O)CCl
• Molecular Formula: C16H26ClN3O3
• Molecular Weight: 343.8 g/mol

Description

3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one is a chemical compound that has gained significant attention in scientific research. It is a piperazine derivative that has shown promising results in various studies, especially in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one is not fully understood. However, it is believed that the compound acts as a dopamine D2 receptor antagonist. This action helps to reduce the levels of dopamine in the brain, which is a neurotransmitter that is associated with psychotic symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one are still being studied. However, it has been reported that the compound can cause a reduction in dopamine levels in the brain, which is associated with a decrease in psychotic symptoms. The compound has also been shown to have a low affinity for other receptors, which reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one in lab experiments include its high yield and purity, as well as its potential as an antipsychotic drug. However, the limitations include the fact that the mechanism of action is not fully understood, and there is limited information on the biochemical and physiological effects.

Future Directions

Several future directions for the study of 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one include further investigation of its mechanism of action, as well as its potential as a treatment for other psychiatric disorders. Additionally, more studies could be conducted to determine the long-term safety and efficacy of the compound. Finally, research could be conducted to develop new derivatives of the compound that have improved pharmacological properties.

Synthesis Methods

The synthesis of 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one involves the reaction of 1-(oxan-4-yl)piperidin-2-one and 2-chloroacetyl chloride in the presence of piperazine. The reaction takes place in anhydrous conditions and requires a strong base such as sodium hydride or potassium carbonate. The yield of the compound is generally high, and the purity can be enhanced by recrystallization.

Scientific Research Applications

The chemical compound 3-[4-(2-Chloroacetyl)piperazin-1-yl]-1-(oxan-4-yl)piperidin-2-one has been extensively studied in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry. The compound has shown significant potential as an antipsychotic drug, and several studies have reported its effectiveness in treating schizophrenia and other psychotic disorders.